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Compound of Interest

Compound Name: 4-Phenylphenol

Cat. No.: B051918

Essential safety and logistical information for the proper disposal of 4-phenylphenol, ensuring
operational safety and regulatory compliance.

4-Phenylphenol (CAS No. 92-69-3), also known as 4-hydroxybiphenyl, is a solid compound
utilized in various research and manufacturing applications, including as an intermediate in the
synthesis of dyes, resins, and fungicides.[1][2] Due to its hazardous characteristics, particularly
its toxicity to aquatic life, it is imperative that researchers, scientists, and drug development
professionals adhere to strict disposal protocols.[3][4][5][6][7][8] This guide provides a step-by-
step procedure for the safe and compliant disposal of 4-phenylphenol.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all relevant personnel are equipped with
the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to,
chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[4] Work should be
conducted in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust
particles.[7] An eyewash station and safety shower should be readily accessible.[7]

Step-by-Step Disposal Procedure

The proper disposal of 4-phenylphenol is critical to prevent environmental contamination and
ensure workplace safety. The following steps outline the recommended procedure:
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» Waste Identification and Classification: 4-Phenylphenol waste is classified as hazardous.[4]
Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste and must consult local, regional, and national regulations for
complete and accurate classification.[3]

e Containment:
o Carefully sweep up solid 4-phenylphenol, avoiding the generation of dust.[3][7]

o Place the collected material into a suitable, clearly labeled, and tightly sealed container for
disposal.[3][7]

o Do not mix 4-phenylphenol waste with other waste streams unless explicitly permitted by
your institution's waste management guidelines.[6]

e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, strong bases, and strong acids.[1]

[31[7]
o The storage area should be designated for hazardous chemical waste.
e Disposal:

o 4-Phenylphenol must not be disposed of with household garbage or flushed down the
drain into the sewage system.[4][5] Its release into the environment must be avoided due
to its toxicity to aquatic organisms.[4][5][6][7][8]

o Arrange for the collection of the hazardous waste by a licensed and approved waste
disposal company.[6][8] Ensure that the disposal is carried out in accordance with all
applicable local, regional, and national regulations.[5][6]

Quantitative Data Summary

The following table summarizes key quantitative data related to the hazards and properties of
4-phenylphenol:
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Property Value Reference
CAS Number 92-69-3 [2][3][51[9]
Molecular Formula C12H100 [41[8]
Molecular Weight 170.21 g/mol [4115]1[8]

) Solid (white to light yellow
Physical State [21[7]

flakes/powder)

Melting Point 164 - 166 °C [2][6]18]
Boiling Point 321 °C [6][8]
log Pow (Octanol/Water

iy . 32-3.6 [31[4][6]
Partition Coefficient)
Water Solubility 0.7 g/Lat 20 °C [5]

Experimental Protocols

While this document focuses on disposal, the referenced Safety Data Sheets (SDS) cite
various toxicological and ecotoxicological studies. For detailed experimental protocols of these
studies, researchers should refer to the original publications or the testing guidelines cited
within the SDS, such as those from the Organisation for Economic Co-operation and
Development (OECD).

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 4-phenylphenol.
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Caption: Workflow for the proper disposal of 4-Phenylphenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 4-Phenylphenol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051918#4-phenylphenol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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